Cas no 501665-26-5 (2,1,3-Benzoxadiazole, 4,5,6-tribromo-)
501665-26-5 structure
Product Name:2,1,3-Benzoxadiazole, 4,5,6-tribromo-
CAS No:501665-26-5
MF:C6HBr3N2O
MW:356.796938657761
CID:1560989
Update Time:2024-08-24
2,1,3-Benzoxadiazole, 4,5,6-tribromo- Chemical and Physical Properties
Names and Identifiers
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- 2,1,3-Benzoxadiazole, 4,5,6-tribromo-
-
- Inchi: 1S/C6HBr3N2O/c7-2-1-3-6(11-12-10-3)5(9)4(2)8/h1H
- InChI Key: IVJLYYRSIWKTDP-UHFFFAOYSA-N
- SMILES: N1=C2C=C(Br)C(Br)=C(Br)C2=NO1
Computed Properties
- Exact Mass: 353.76383
Experimental Properties
- Density: 2.524±0.06 g/cm3(Predicted)
- Melting Point: 148-150 °C
- Boiling Point: 374.7±52.0 °C(Predicted)
- PSA: 38.92
- pka: -4.24±0.50(Predicted)
2,1,3-Benzoxadiazole, 4,5,6-tribromo- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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